molecular formula C16H12O5 B8646851 1-Hydroxy-3-(hydroxymethyl)-8-methoxyanthracene-9,10-dione CAS No. 72049-14-0

1-Hydroxy-3-(hydroxymethyl)-8-methoxyanthracene-9,10-dione

Cat. No.: B8646851
CAS No.: 72049-14-0
M. Wt: 284.26 g/mol
InChI Key: LPYQIMMYZBZFTK-UHFFFAOYSA-N
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Description

1-Hydroxy-3-(hydroxymethyl)-8-methoxyanthracene-9,10-dione is a useful research compound. Its molecular formula is C16H12O5 and its molecular weight is 284.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

72049-14-0

Molecular Formula

C16H12O5

Molecular Weight

284.26 g/mol

IUPAC Name

1-hydroxy-3-(hydroxymethyl)-8-methoxyanthracene-9,10-dione

InChI

InChI=1S/C16H12O5/c1-21-12-4-2-3-9-14(12)16(20)13-10(15(9)19)5-8(7-17)6-11(13)18/h2-6,17-18H,7H2,1H3

InChI Key

LPYQIMMYZBZFTK-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC2=C1C(=O)C3=C(C2=O)C=C(C=C3O)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 8-methoxy-3-acetoxymethyl-1-acetoxy anthraquinone (120 mg) of Example 22 was refluxed in methanol (30 ml) with concentrated hydrochloric acid (10 ml) and water (10 ml) for three hours. The solvents and acid were evaporated off in vacuum and the residue crystallized from chloroform to obtain reddish yellow crystals (65 mg) of 1-hydroxy-3-hydroxymethyl-8-methoxy anthraquinone (formula 19). m.p. 215°-216°, ir (KBr) 3520-3460, 1670, 1635, 1585 cm-1.
Name
8-methoxy-3-acetoxymethyl-1-acetoxy anthraquinone
Quantity
120 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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